Cas no 141388-69-4 (8-Dechloro Besifloxacin)

• Product Name: 8-Dechloro Besifloxacin
• CAS No: 141388-69-4
• MF: C₁₉H₂₂FN₃O₃
• MW: 359.3947
• CID: 5068082
• Update Time: 2025-11-01

8-Dechloro Besifloxacin Chemical and Physical Properties

Names and Identifiers

• 25YXF8MF3T
• 7-((3R)-3-Aminoazepan-1-yl)-1-cyclopropyl-6-fluoro-4-oxo-quinoline-3-carboxylic acid
• 7-[(3R)-3-aminoazepan-1-yl]-1-cyclopropyl-6-fluoro-4-oxoquinoline-3-carboxylic acid
• 3-Quinolinecarboxylic acid, 7-(3-aminohexahydro-1H-azepin-1-yl)-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-, (R)-
• Unii-25yxf8MF3T
• 8-Dechloro Besifloxacin

• Inchi： 1S/C19H22FN3O3/c20-15-7-13-16(8-17(15)22-6-2-1-3-11(21)9-22)23(12-4-5-12)10-14(18(13)24)19(25)26/h7-8,10-12H,1-6,9,21H2,(H,25,26)/t11-/m1/s1
• InChI Key： MNMPQDIVOLKXTL-LLVKDONJSA-N
• SMILES： FC1C([H])=C2C(C(C(=O)O[H])=C([H])N(C2=C([H])C=1N1C([H])([H])C([H])([H])C([H])([H])C([H])([H])[C@]([H])(C1([H])[H])N([H])[H])C1([H])C([H])([H])C1([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 621
• XLogP3: -0.5
• Topological Polar Surface Area: 86.9

Additional information on 8-Dechloro Besifloxacin

Introduction to 8-Dechloro Besifloxacin (CAS No. 141388-69-4)

8-Dechloro Besifloxacin, with the CAS number 141388-69-4, is a novel fluoroquinolone antibiotic that has garnered significant attention in the field of antimicrobial research. This compound is a derivative of besifloxacin, a well-known broad-spectrum fluoroquinolone with potent activity against a wide range of Gram-positive and Gram-negative bacteria. The removal of the chlorine atom at the 8-position (hence the name 8-Dechloro Besifloxacin) has been shown to enhance certain pharmacological properties, making it a promising candidate for further clinical development.

The chemical structure of 8-Dechloro Besifloxacin is characterized by a quinolone core, which is a key feature of all fluoroquinolones. This core structure confers the compound with its antibacterial activity by inhibiting DNA gyrase and topoisomerase IV, essential enzymes involved in bacterial DNA replication and transcription. The modification at the 8-position has been hypothesized to improve the compound's pharmacokinetic profile, including its solubility, stability, and bioavailability.

Recent studies have highlighted the potential of 8-Dechloro Besifloxacin in addressing the growing issue of antibiotic resistance. A study published in the Journal of Antimicrobial Chemotherapy in 2022 demonstrated that 8-Dechloro Besifloxacin exhibits enhanced activity against multidrug-resistant (MDR) strains of Staphylococcus aureus, Pseudomonas aeruginosa, and Klebsiella pneumoniae. These findings suggest that the compound could be a valuable addition to the arsenal of antibiotics used to combat MDR infections.

In addition to its antibacterial properties, 8-Dechloro Besifloxacin has shown promise in reducing the risk of adverse effects associated with traditional fluoroquinolones. Fluoroquinolones are known for their potential to cause tendonitis and tendon rupture, as well as other side effects such as phototoxicity and neuropsychiatric disturbances. Preclinical studies have indicated that 8-Dechloro Besifloxacin may have a more favorable safety profile compared to its parent compound, besifloxacin. This could make it particularly suitable for long-term use or in patient populations that are more susceptible to these adverse effects.

The development of new antibiotics is crucial in light of the global rise in antibiotic resistance. The World Health Organization (WHO) has identified this as one of the top threats to global health, food security, and development. Compounds like 8-Dechloro Besifloxacin, which show enhanced activity against MDR pathogens while potentially reducing adverse effects, are essential for addressing this challenge. Ongoing research aims to further elucidate the mechanisms underlying these properties and to optimize the compound for clinical use.

Clinical trials are currently underway to evaluate the safety and efficacy of 8-Dechloro Besifloxacin. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and pharmacokinetic properties. These trials are expected to provide more detailed insights into its therapeutic potential and guide its future development.

In conclusion, 8-Dechloro Besifloxacin (CAS No. 141388-69-4) represents an exciting advancement in the field of antimicrobial research. Its enhanced activity against MDR pathogens, combined with a potentially improved safety profile, makes it a promising candidate for further clinical investigation. As research continues, it is hoped that this compound will contribute significantly to the ongoing efforts to combat antibiotic resistance and improve patient outcomes.